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Compound of Interest

Compound Name:
2-hydrazinyl-2-oxo-N-

phenylacetamide

Cat. No.: B1303213 Get Quote

Synthesis of 2-hydrazinyl-2-oxo-N-
phenylacetamide: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the starting materials and synthetic route for

2-hydrazinyl-2-oxo-N-phenylacetamide, a valuable building block in medicinal chemistry and

drug development. The synthesis is a two-step process commencing with the formation of an

ethyl oxanilate intermediate, followed by hydrazinolysis to yield the target compound. Detailed

experimental protocols and quantitative data are presented to facilitate its replication in a

laboratory setting.

I. Synthetic Pathway Overview
The synthesis of 2-hydrazinyl-2-oxo-N-phenylacetamide proceeds through a two-step

reaction. The first step involves the acylation of aniline with diethyl oxalate to form ethyl 2-oxo-

2-(phenylamino)acetate. In the second step, this ester intermediate undergoes hydrazinolysis

with hydrazine hydrate to afford the final product.

II. Starting Materials
The primary starting materials required for the synthesis of 2-hydrazinyl-2-oxo-N-
phenylacetamide are readily available commercial reagents.
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Starting
Material

Chemical
Formula

Molecular
Weight ( g/mol
)

CAS Number Notes

Aniline C₆H₇N 93.13 62-53-3

Should be freshly

distilled before

use for optimal

results.

Diethyl oxalate C₆H₁₀O₄ 146.14 95-92-1

Anhydrous

conditions are

recommended.

Hydrazine

hydrate
H₆N₂O 50.06 7803-57-8

Typically used as

an 80-100%

aqueous

solution. Caution:

toxic and

corrosive.

Ethanol (96%) C₂H₆O 46.07 64-17-5

Used as a

solvent in both

synthetic steps.

III. Experimental Protocols
The following are detailed experimental procedures for the two-step synthesis of 2-hydrazinyl-
2-oxo-N-phenylacetamide.

Step 1: Synthesis of ethyl 2-oxo-2-(phenylamino)acetate
This procedure outlines the formation of the ethyl oxanilate intermediate from aniline and

diethyl oxalate.[1]

Procedure:

A solution of aniline (5 g, 53 mmol) in 10 mL of ethanol is prepared in a round-bottom flask

equipped with a reflux condenser.
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To this solution, diethyl oxalate (11.7 g, 80 mmol) is added.

The reaction mixture is heated to reflux and maintained at this temperature for 6 hours.

After the reflux period, the mixture is cooled to room temperature, which should induce the

precipitation of the product.

The precipitate is collected by filtration, washed with cold ethanol, and dried to yield ethyl 2-

oxo-2-(phenylamino)acetate.

Step 2: Synthesis of 2-hydrazinyl-2-oxo-N-
phenylacetamide
This protocol details the conversion of the ethyl oxanilate intermediate to the final product using

hydrazine hydrate.[1]

Procedure:

In a suitable flask, a solution of ethyl 2-oxo-2-(phenylamino)acetate (3.74 g, 19 mmol) is

prepared in 135 mL of 96% ethanol.

Hydrazine hydrate (1.13 mL, 23 mmol) is added dropwise to the solution.

The resulting mixture is stirred at room temperature for 2 hours.

During this time, the product will precipitate out of the solution.

The precipitate is collected by filtration to give 2-hydrazinyl-2-oxo-N-phenylacetamide. The

product can be used in the next step without further purification.

IV. Quantitative Data Summary
The following table summarizes the key quantitative data for the synthesis of 2-hydrazinyl-2-
oxo-N-phenylacetamide and its intermediate.
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Compound
Molecular
Formula

Molecular
Weight (
g/mol )

Yield (%)
Melting
Point (°C)

Analytical
Data

Ethyl 2-oxo-

2-

(phenylamino

)acetate

C₁₀H₁₁NO₃ 193.20 95%[1] 64-66[1] -

2-hydrazinyl-

2-oxo-N-

phenylaceta

mide

C₈H₉N₃O₂ 179.18 90%[1] 217-219[1]

IR (KBr,

cm⁻¹): 3319,

3284 (NH₂,

NH, stretch),

1668 (C=O,

stretch)[1]

V. Visualized Synthetic Workflow
The logical flow of the synthesis is depicted in the following diagram.

Synthesis of 2-hydrazinyl-2-oxo-N-phenylacetamide

Step 1: Intermediate Synthesis

Step 2: Hydrazinolysis

Aniline Reflux in Ethanol, 6h

Diethyl Oxalate

Ethyl 2-oxo-2-(phenylamino)acetate

Ethanol, RT, 2hHydrazine Hydrate 2-hydrazinyl-2-oxo-N-phenylacetamide

Click to download full resolution via product page
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Caption: Synthetic pathway for 2-hydrazinyl-2-oxo-N-phenylacetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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